Cas no 1195672-98-0 (2-(1H-pyrazol-4-yl)acetonitrile)

• Product Name: 2-(1H-pyrazol-4-yl)acetonitrile
• CAS No: 1195672-98-0
• MF: C₅H₅N₃
• MW: 107.113300085068
• CID: 4576850
• Update Time: 2023-08-10

2-(1H-pyrazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(1H-pyrazol-4-yl)acetonitrile
• (1H-?PYRAZOL-?4-?YL)?ACETONITRILE
• (1H-Pyrazol-4-yl)-acetonitrile
• Z2687203816

• Inchi： 1S/C5H5N3/c6-2-1-5-3-7-8-4-5/h3-4H,1H2,(H,7,8)
• InChI Key： HWEJDOAPQGNKAE-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)CC#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 112
• XLogP3: -0.1
• Topological Polar Surface Area: 52.5

2-(1H-pyrazol-4-yl)acetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds